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Compound of Interest

Compound Name: Disperse Red 54

Cat. No.: B1584396 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available, specific quantitative data from thermogravimetric analysis (TGA)

and differential scanning calorimetry (DSC) for Disperse Red 54 is limited. Therefore, this

guide provides a comprehensive framework based on the general properties of high-

temperature monoazo disperse dyes and outlines the standard methodologies for such an

analysis. The degradation profile presented is a hypothesized pathway based on established

chemical principles for similar dye structures.

Introduction to Disperse Red 54
Disperse Red 54 (C.I. 11131) is a monoazo disperse dye characterized by its application in

the high-temperature dyeing of hydrophobic fibers, particularly polyester. Its chemical structure,

C19H18ClN5O4, imparts good sublimation fastness, a critical property for processes such as

thermosol dyeing, which occur at elevated temperatures (typically 180-220°C). Understanding

the thermal stability and degradation profile of Disperse Red 54 is paramount for optimizing

dyeing processes, ensuring product quality, and assessing the environmental and safety

implications of its use and potential breakdown products.

Thermal Stability Profile
The thermal stability of a disperse dye is its ability to resist chemical and physical changes

upon heating. For high-temperature dyes like Disperse Red 54, this is a key performance
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indicator. The primary concerns during thermal processing are sublimation (phase change from

solid to gas) and thermal decomposition (chemical breakdown).

General Thermal Characteristics of High-Temperature
Disperse Dyes
High-temperature disperse dyes are specifically engineered to withstand the rigors of modern

dyeing techniques. Their stability is generally attributed to their molecular structure, including

the nature of the chromophore, substituents, and intermolecular forces.

Data Presentation

The following table summarizes the expected thermal properties for a high-temperature

disperse dye like Disperse Red 54, based on typical performance characteristics.
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Property
Typical Value Range for
High-Temperature
Disperse Dyes

Notes

Melting Point (°C) > 150

Often difficult to determine

accurately as decomposition

may begin before or during

melting. Some sources state

"N/A" for Disperse Red 54.

Sublimation Temperature High

Dyes with good sublimation

fastness are essential for high-

temperature dyeing and

printing to prevent color loss

and contamination.

Decomposition Onset (TGA) 250 - 300 °C

The temperature at which

significant weight loss begins,

indicating the start of thermal

decomposition in an inert

atmosphere.

Peak Decomposition (DTG) 300 - 450 °C

The temperature of the

maximum rate of weight loss,

often occurring in one or more

stages.

Thermal Degradation Profile
The thermal degradation of azo dyes like Disperse Red 54 primarily involves the cleavage of

the azo bond (-N=N-), which is the most thermally labile part of the molecule. This initial

fragmentation can be followed by subsequent reactions of the resulting aromatic species.

Hypothesized Thermal Degradation Pathway
In the absence of specific experimental data from techniques like Pyrolysis-Gas

Chromatography-Mass Spectrometry (Py-GC-MS), a plausible degradation pathway for

Disperse Red 54 can be proposed. The initial step is the homolytic cleavage of the azo bond,

leading to the formation of two radical fragments. These highly reactive species can then
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undergo various reactions, such as hydrogen abstraction, recombination, and further

fragmentation, to yield a complex mixture of smaller, more volatile compounds.

Mandatory Visualization: Hypothesized Degradation Pathway
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Caption: Hypothesized thermal degradation pathway of Disperse Red 54.
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Experimental Protocols
The following are detailed, generalized protocols for conducting TGA and DSC analyses on a

disperse dye like Disperse Red 54.

Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition profile of the dye by measuring

weight loss as a function of temperature.

Methodology:

Instrument: A calibrated thermogravimetric analyzer.

Sample Preparation: Accurately weigh 5-10 mg of the Disperse Red 54 powder into a

ceramic or aluminum TGA pan.

Atmosphere: Purge the furnace with an inert gas, typically nitrogen, at a flow rate of 20-50

mL/min to prevent oxidative degradation.

Temperature Program:

Equilibrate at 30°C.

Ramp the temperature from 30°C to 600°C at a constant heating rate of 10°C/min.

Data Analysis:

Plot the percentage of weight loss versus temperature to obtain the TGA curve.

Calculate the first derivative of the TGA curve (DTG curve) to identify the temperatures of

the maximum rates of decomposition.

Determine the onset temperature of decomposition and the residual weight at the end of

the analysis.

Differential Scanning Calorimetry (DSC)
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Objective: To determine the melting point and other thermal transitions of the dye by measuring

the heat flow into or out of the sample as a function of temperature.

Methodology:

Instrument: A calibrated differential scanning calorimeter.

Sample Preparation: Accurately weigh 2-5 mg of the Disperse Red 54 powder into a sealed

aluminum DSC pan. An empty, sealed aluminum pan is used as a reference.

Atmosphere: Purge the sample chamber with an inert gas, such as nitrogen, at a flow rate of

20-50 mL/min.

Temperature Program:

Equilibrate at 30°C.

Ramp the temperature from 30°C to a temperature above the expected melting point (e.g.,

250°C) at a heating rate of 10°C/min.

Data Analysis:

Plot the heat flow versus temperature.

Identify endothermic peaks, which may correspond to melting, and exothermic peaks,

which may indicate crystallization or decomposition.

Determine the onset temperature and the peak temperature of any observed transitions.

Mandatory Visualization: Experimental Workflow
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Experimental Workflow for Thermal Analysis of Disperse Red 54
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Caption: Generalized experimental workflow for thermal analysis.

Conclusion
This technical guide provides a foundational understanding of the thermal stability and

degradation profile of Disperse Red 54, framed within the context of high-temperature azo

disperse dyes. While specific experimental data for this particular dye is not readily available in

public literature, the provided experimental protocols offer a robust methodology for its
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characterization. The hypothesized degradation pathway serves as a logical starting point for

further investigation using techniques such as Py-GC-MS. For researchers and professionals in

drug development, where excipients and colorants are rigorously tested, applying these

analytical methods is crucial for ensuring the stability, safety, and efficacy of the final product.

To cite this document: BenchChem. [In-Depth Technical Guide: Thermal Stability and
Degradation Profile of Disperse Red 54]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584396#disperse-red-54-thermal-stability-and-
degradation-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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